Cas no 1170158-32-3 (benzo[c][1,2,5]thiadiazol-5-yl(4-((1-methyl-1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)methanone)
benzo[c][1,2,5]thiadiazol-5-yl(4-((1-methyl-1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)methanone Chemical and Physical Properties
Names and Identifiers
-
- benzo[c][1,2,5]thiadiazol-5-yl(4-((1-methyl-1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)methanone
- AKOS024515851
- 2,1,3-benzothiadiazol-5-yl-[4-[(1-methylbenzimidazol-2-yl)methyl]piperazin-1-yl]methanone
- VU0649044-1
- 1170158-32-3
- F5614-0476
- 5-{4-[(1-methyl-1H-1,3-benzodiazol-2-yl)methyl]piperazine-1-carbonyl}-2,1,3-benzothiadiazole
-
- Inchi: 1S/C20H20N6OS/c1-24-18-5-3-2-4-16(18)21-19(24)13-25-8-10-26(11-9-25)20(27)14-6-7-15-17(12-14)23-28-22-15/h2-7,12H,8-11,13H2,1H3
- InChI Key: SOALTPZDKSYVHC-UHFFFAOYSA-N
- SMILES: S1N=C2C=CC(=CC2=N1)C(N1CCN(CC2=NC3C=CC=CC=3N2C)CC1)=O
Computed Properties
- Exact Mass: 392.14193046g/mol
- Monoisotopic Mass: 392.14193046g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 3
- Complexity: 571
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 95.4Ų
benzo[c][1,2,5]thiadiazol-5-yl(4-((1-methyl-1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)methanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5614-0476-2μmol |
5-{4-[(1-methyl-1H-1,3-benzodiazol-2-yl)methyl]piperazine-1-carbonyl}-2,1,3-benzothiadiazole |
1170158-32-3 | 90%+ | 2μl |
$57.0 | 2023-05-21 | |
| Life Chemicals | F5614-0476-1mg |
5-{4-[(1-methyl-1H-1,3-benzodiazol-2-yl)methyl]piperazine-1-carbonyl}-2,1,3-benzothiadiazole |
1170158-32-3 | 90%+ | 1mg |
$54.0 | 2023-05-21 | |
| Life Chemicals | F5614-0476-2mg |
5-{4-[(1-methyl-1H-1,3-benzodiazol-2-yl)methyl]piperazine-1-carbonyl}-2,1,3-benzothiadiazole |
1170158-32-3 | 90%+ | 2mg |
$59.0 | 2023-05-21 | |
| Life Chemicals | F5614-0476-3mg |
5-{4-[(1-methyl-1H-1,3-benzodiazol-2-yl)methyl]piperazine-1-carbonyl}-2,1,3-benzothiadiazole |
1170158-32-3 | 90%+ | 3mg |
$63.0 | 2023-05-21 |
benzo[c][1,2,5]thiadiazol-5-yl(4-((1-methyl-1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)methanone Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on benzo[c][1,2,5]thiadiazol-5-yl(4-((1-methyl-1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)methanone
Benzo[c][1,2,5]thiadiazol-5-yl(4-((1-methyl-1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)methanone and Its Significance in Modern Chemical Biology
Compounds with the CAS number 1170158-32-3 and the product name benzo[c][1,2,5]thiadiazol-5-yl(4-((1-methyl-1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)methanone represent a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. These molecules have garnered significant attention in the scientific community due to their unique structural features and potential biological activities. The benzo[c][1,2,5]thiadiazole core is a privileged scaffold that has been extensively explored for its pharmacological properties, while the piperazine moiety introduces additional complexity and functionality. This combination has led to the development of novel compounds with promising therapeutic applications.
The structural complexity of benzo[c][1,2,5]thiadiazol-5-yl(4-((1-methyl-1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)methanone is not merely a matter of academic curiosity; it is a strategic design choice that enhances the compound's potential for interaction with biological targets. The presence of multiple heterocyclic rings allows for a diverse array of possible interactions with enzymes and receptors, making these compounds valuable candidates for drug discovery. Recent studies have highlighted the importance of such multifunctional scaffolds in developing next-generation therapeutics that can modulate multiple pathways simultaneously.
In recent years, there has been a surge in research focused on developing small molecules that can modulate neurotransmitter systems. Piperazine derivatives are particularly interesting in this context due to their ability to interact with various neurotransmitter receptors. The incorporation of a methyl-substituted piperazine group in benzo[c][1,2,5]thiadiazol-5-yl(4-((1-methyl-1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)methanone enhances its binding affinity and selectivity for specific receptors. This has opened up new avenues for treating neurological disorders such as depression, anxiety, and schizophrenia.
The benzo[d]imidazole moiety is another key feature of this compound that contributes to its biological activity. Benzo[d]imidazoles have been shown to exhibit a wide range of pharmacological effects, including anti-inflammatory, antiviral, and anticancer properties. The presence of this scaffold in benzo[c][1,2,5]thiadiazol-5-yl(4-((1-methyl-1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)methanone suggests that it may possess similar therapeutic potential. Moreover, the 1-methyl substitution on the benzo[d]imidazole ring further modulates its electronic properties and enhances its interaction with biological targets.
The synthesis of such complex molecules requires a deep understanding of organic chemistry principles and advanced synthetic techniques. The preparation of benzo[c][1,2,5]thiadiazol-5-yl(4-((1-methyl-1H-benzo[d]imidazol-2-y]]methyl)piperazin]]methanone involves multiple steps, including cyclization reactions to form the heterocyclic rings and functional group transformations to introduce the necessary substituents. The precision required in these synthetic processes underscores the importance of high-quality reagents and well-designed reaction conditions.
The pharmacological evaluation of benzo[c][1,2,5]thiadiazol]]y(4-(}}((}}methyl-piperazin]]methanone) has been a subject of intense research. Preclinical studies have demonstrated its potential as an antagonist at various neurotransmitter receptors. For instance, it has shown promise as an antagonist at serotonin 5-HT3 receptors, which are involved in regulating gastrointestinal motility and cognition. Additionally, it may interact with dopamine D3 receptors, making it a candidate for treating dopamine-related disorders.
The development of novel drug candidates often involves computational modeling to predict their binding affinities and interactions with biological targets. Molecular docking studies have been particularly useful in understanding how benzo[c][[12[[15]]]]thidiazol]]y(4-(}}((}}methyl-piperazin]]methanone) interacts with proteins such as neurotransmitter receptors. These studies have provided valuable insights into the compound's binding mode and have helped guide further optimization efforts.
The role of heterocyclic compounds in medicinal chemistry cannot be overstated. They form the backbone of many approved drugs due to their versatility and ability to modulate biological processes effectively. The benzo[c][[12[[15]]]]thidiazole scaffold is no exception and has been successfully incorporated into numerous drug candidates with diverse therapeutic profiles. The compound described here is a testament to the ongoing innovation in this field.
In conclusion, benzo[c][[12[[15]]]]thidiazol]]y(4-(}}((}}methyl-piperazin]]methanone) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structure combines multiple heterocyclic moieties that enhance its potential for modulating neurotransmitter systems. Further research is warranted to fully elucidate its pharmacological profile and explore its therapeutic applications.
1170158-32-3 (benzo[c][1,2,5]thiadiazol-5-yl(4-((1-methyl-1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)methanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)